Cas no 39685-31-9 (Cefuracetime)

• Product Name: Cefuracetime
• CAS No: 39685-31-9
• MF: C₁₇H₁₇N₃O₈S
• MW: 423.3972
• CID: 924815
• PubChem ID: 9571078
• Update Time: 2025-06-30

Cefuracetime Chemical and Physical Properties

Names and Identifiers

• cefuracetime
• (6R,7R)-3-(acetyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-3-Acetoxymethyl-7-((2Z)-2-(2-furyl)-2-methoxyiminoacetamido)-8-oxo-5-thia-1-azacyclo(4.2.0)oct-2-en-2carbonsaeure
• (6R,7R)-7-(2-(2-Furyl)glyoxylamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 7(sup 2)-(Z)-(O-methyloxime), acetate (ester)
• Cefuracetima
• Cefuracetima [INN-Spanish]
• Cefuracetime [INN:BAN]
• Cefuracetimum
• Cefuracetimum [INN-Latin]
• SKF 81367
• UNII-F69EA18270
• (6R,7R)-3-[(Acetyloxy)methyl]-7-[[(2Z)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6S)-3-(Acetyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.
• Cefuroxime Sodium Impurity B(EP)
• (6R,7R)-3-((ACETYLOXY)METHYL)-7-(((Z)-(FURAN-2-YL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• CEFUROXIME SODIUM IMPURITY B (EP IMPURITY)
• EINECS 254-592-2
• CEFURACETIME [INN]
• F69EA18270
• CS-7195
• CEFUROXIME SODIUM IMPURITY B [EP IMPURITY]
• CHEMBL2104152
• DTXSID101100961
• (7R)-7-(2-(2-Furyl)-2-((Z)-methoxyimino)acetylamino)cepham-3-ene-4-carboxylic acid
• DA-51759
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-((2-furanyl(methylimino)acetyl)amino)-8-oxo-, (6R-(6alpha,7beta(Z)))-
• (7R)-7-[2-(2-Furyl)-2-[(Z)-methoxyimino]acetylamino]cepham-3-ene-4-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[[2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, [6R-[6I+/-,7I(2)(E)]]-
• TS-10642
• J01DA06
• SKF-81367
• SCHEMBL615047
• Cefuracetimum (INN-Latin)
• Cefuracetima (INN-Spanish)
• HY-U00154
• 39685-31-9
• SKF81367
• Cefuracetime

• Inchi： 1S/C17H17N3O8S/c1-8(21)28-6-9-7-29-16-12(15(23)20(16)13(9)17(24)25)18-14(22)11(19-26-2)10-4-3-5-27-10/h3-5,12,16H,6-7H2,1-2H3,(H,18,22)(H,24,25)/t12?,16-/m0/s1
• InChI Key： YBHZVPYSEUQIII-INSVYWFGSA-N
• SMILES： S1C([H])([H])C(C([H])([H])OC(C([H])([H])[H])=O)=C(C(=O)O[H])N2C(C([H])([C@]12[H])N([H])C(C(C1=C([H])C([H])=C([H])O1)=NOC([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 423.07363568g/mol
• Monoisotopic Mass: 423.07363568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 173

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Cefuracetime Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Cefuracetime

Cefuracetime: A Comprehensive Overview

Cefuracetime, also known by its CAS number 39685-31-9, is a semi-synthetic cephalosporin antibiotic that has garnered significant attention in the medical and pharmaceutical industries. This compound is specifically designed to combat a wide range of bacterial infections, making it a valuable addition to the arsenal of antimicrobial agents. Recent studies have highlighted its efficacy in treating infections caused by both gram-positive and gram-negative bacteria, particularly those resistant to other beta-lactam antibiotics.

The chemical structure of Cefuracetime is characterized by its unique side chain, which enhances its stability against beta-lactamase enzymes. This feature not only broadens its spectrum of activity but also ensures prolonged efficacy in the body. Researchers have found that the compound's ability to penetrate bacterial cell walls effectively contributes to its high potency. Furthermore, its pharmacokinetic properties, including optimal bioavailability and tissue distribution, make it an ideal candidate for both oral and parenteral administration.

Recent advancements in the synthesis of Cefuracetime have focused on improving the efficiency of the production process. Scientists have developed novel synthetic pathways that reduce the environmental impact while maintaining the quality of the final product. These innovations align with the growing demand for sustainable pharmaceutical manufacturing practices.

In terms of clinical applications, Cefuracetime has demonstrated remarkable success in treating respiratory tract infections, urinary tract infections, and skin and soft tissue infections. Its ability to target multi-drug resistant strains of bacteria has made it a preferred choice in regions with high antibiotic resistance rates. A study published in 2023 revealed that Cefuracetime exhibited superior efficacy compared to traditional cephalosporins in treating complicated urinary tract infections caused by extended-spectrum beta-lactamase (ESBL)-producing organisms.

The safety profile of Cefuracetime is another area that has been extensively studied. Clinical trials have shown that it is generally well-tolerated with minimal adverse effects. Common side effects include mild gastrointestinal disturbances and allergic reactions, which are typical for beta-lactam antibiotics. However, researchers have emphasized the importance of monitoring for rare but serious hypersensitivity reactions.

From a pharmacological perspective, Cefuracetime exhibits a favorable drug-drug interaction profile, making it suitable for use in patients on multiple medications. Its metabolism primarily occurs in the liver, with minimal renal excretion, which reduces the risk of nephrotoxicity—a common concern with other cephalosporins.

The development of resistance to Cefuracetime remains a critical area of research. Studies are ongoing to identify mechanisms of resistance and develop strategies to mitigate their impact. One promising approach involves combining Cefuracetime with beta-lactamase inhibitors to enhance its effectiveness against resistant strains.

In conclusion, Cefuracetime, CAS No. 39685-31-9, represents a significant advancement in antimicrobial therapy. Its unique chemical properties, broad spectrum of activity, and favorable safety profile make it an indispensable tool in combating bacterial infections. As research continues to uncover new insights into its mechanisms and applications, Cefuracetime is poised to play an even greater role in modern medicine.